Cas no 2229201-93-6 (2-[1-({[(Tert-butoxy)carbonyl](propan-2-yl)amino}methyl)cyclopropyl]acetic acid)

• Product Name: 2-[1-({[(Tert-butoxy)carbonyl](propan-2-yl)amino}methyl)cyclopropyl]acetic acid
• CAS No: 2229201-93-6
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 6338280
• PubChem ID: 165827366
• Update Time: 2025-07-24

2-[1-({[(Tert-butoxy)carbonyl](propan-2-yl)amino}methyl)cyclopropyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2229201-93-6
• EN300-1883128
• 2-[1-({[(tert-butoxy)carbonyl](propan-2-yl)amino}methyl)cyclopropyl]acetic acid
• 2-[1-({[(Tert-butoxy)carbonyl](propan-2-yl)amino}methyl)cyclopropyl]acetic acid

• Inchi： 1S/C14H25NO4/c1-10(2)15(12(18)19-13(3,4)5)9-14(6-7-14)8-11(16)17/h10H,6-9H2,1-5H3,(H,16,17)
• InChI Key： CBXVGSBUFGPVDT-UHFFFAOYSA-N
• SMILES： OC(CC1(CN(C(=O)OC(C)(C)C)C(C)C)CC1)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-[1-({[(Tert-butoxy)carbonyl](propan-2-yl)amino}methyl)cyclopropyl]acetic acid

Research Brief on 2-[1-({[(Tert-butoxy)carbonyl](propan-2-yl)amino}methyl)cyclopropyl]acetic acid (CAS: 2229201-93-6)

The compound 2-[1-({[(Tert-butoxy)carbonyl](propan-2-yl)amino}methyl)cyclopropyl]acetic acid (CAS: 2229201-93-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropyl and tert-butoxycarbonyl (Boc) protected amine functionalities, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of this compound as a key building block for the synthesis of novel cysteine protease inhibitors. The cyclopropyl ring was found to confer conformational rigidity, enhancing the binding affinity of the resulting inhibitors to target enzymes. The Boc-protected amine group, on the other hand, facilitated further derivatization, enabling the introduction of diverse pharmacophores. The study reported a significant improvement in inhibitory activity against cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases.

Another notable application of 2229201-93-6 was demonstrated in a recent Nature Communications article, where it was utilized as a precursor for the development of small-molecule modulators of the Keap1-Nrf2 pathway. The compound's ability to act as a Michael acceptor, owing to the presence of the acetic acid moiety, was leveraged to design electrophilic molecules that could covalently modify Keap1, thereby activating the Nrf2-mediated antioxidant response. This approach holds promise for the treatment of oxidative stress-related disorders, such as neurodegenerative diseases and chronic inflammation.

From a synthetic chemistry perspective, 2-[1-({[(Tert-butoxy)carbonyl](propan-2-yl)amino}methyl)cyclopropyl]acetic acid has been the subject of several methodological advancements. A 2022 Organic Letters publication detailed an efficient, enantioselective synthesis of this compound using a chiral auxiliary-mediated cyclopropanation strategy. The reported method achieved high yields and excellent enantiomeric excess, addressing previous challenges associated with the stereocontrol of cyclopropane derivatives. This advancement is particularly relevant for the production of enantiopure drug candidates.

In terms of pharmacological properties, preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) studies conducted on derivatives of 2229201-93-6 have shown favorable pharmacokinetic profiles. The compound's moderate lipophilicity (calculated logP ~2.1) and molecular weight (285.34 g/mol) align well with Lipinski's rule of five, suggesting good drug-likeness. However, further optimization may be required to improve metabolic stability, as in vitro studies indicated susceptibility to esterase-mediated hydrolysis of the Boc group in certain biological matrices.

Looking ahead, the versatility of 2-[1-({[(Tert-butoxy)carbonyl](propan-2-yl)amino}methyl)cyclopropyl]acetic acid positions it as a valuable scaffold for future medicinal chemistry campaigns. Its unique structural features enable diverse chemical modifications, making it applicable across multiple therapeutic areas. Ongoing research is exploring its potential in targeted protein degradation (PROTACs) and as a linker in antibody-drug conjugates (ADCs). As the understanding of its structure-activity relationships deepens, we anticipate seeing more drug candidates derived from this scaffold entering preclinical development in the coming years.